Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Sparfloxacin safety profile vs comparator
antibiotics

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sparfloxacin

CAS No.: 110871-86-8

Cat. No.: S543639

Sparfloxacin vs. Comparators: Safety Overview

The table below summarizes the safety profile of Sparfloexacin compared to other antibiotics from an

integrated analysis of Phase III clinical trials [1].

. Comparator
Sparfloxacin o o o o
Safety Parameter (n=1585) Antibiotics Key Findings & Clinical Significance
(n=1331)

Any Drug-Related 25.3% 28.1% Overall tolerability was similar, with fewer

Adverse Event patients on Sparfloxacin discontinuing
treatment due to adverse events (6.6% vs.
8.9%) [1].

Photosensitivity 7.4% 0.5% A significant and defining adverse effect of

Reaction Sparfloxacin. Reactions were typically mild
to moderate but were a major reason for its
restricted use and market withdrawal [1] [2]
[3].

QTc Interval Mean change: Mean change: Sparfloxacin consistently prolongs the

Prolongation +10 msec +3 msec heart's QT interval, a known risk factor for

a serious ventricular arrhythmia called
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. Comparator
Sparfloxacin L - - o
Safety Parameter (n=1585) Antibiotics Key Findings & Clinical Significance
- (n=1331)

Torsades de Pointes. This was a critical
factor in its market withdrawal [1] [2] [3].

Gastrointestinal 12.1% 22.3% Comparator drugs caused more diarrhea,

Reactions nausea, dyspepsia, and abdominal pain
[1].

Insomnia 1.5% 4.3% Reported less frequently with Sparfloxacin
[1].

Taste Perversion 1.2% 2.9% Reported less frequently with Sparfloxacin

[1].

Detailed Safety Profile and Market Status

e Cardiovascular Risk: The prolongation of the QTc interval is dose-dependent. Post-marketing
surveillance associated it with cases of Torsades de Pointes, especially in patients with existing risk
factors such as heart disease or concurrent use of other arrhythmogenic drugs [2] [3].

e Market Withdrawal: Sparfloxacin was withdrawn from the U.S. market by the manufacturer in 2001,
primarily due to its potential to cause QT prolongation and serious phototoxicity [2] [3].

e Other Adverse Effects: Like other fluoroquinolones, Sparfloxacin carries warnings for tendinitis,
tendon rupture, peripheral neuropathy, and central nervous system effects (e.g., dizziness, headache,
and rarely, seizures or confusion) [2] [3].

Key Experimental Protocols from Cited Studies

The safety data in the table above primarily comes from the following methodology [1]:

e Study Design: Integrated analysis of 6 multicenter Phase Il trials.

¢ Trials Included: 5 were double-masked, randomized, and comparative, while 1 was open-label and
non-comparative.

¢ Patient Populations: Adults with community-acquired pneumonia, acute bacterial exacerbations of
chronic bronchitis, acute maxillary sinusitis, and complicated skin infections.
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e Dosage Regimen: Sparfloxacin was administered as a 400 mg oral loading dose on day 1,

followed by 200 mg once daily for 10 days.
e Comparator Drugs: Included erythromycin, cefaclor, ofloxacin, clarithromycin, and ciprofloxacin.

o Safety Assessments: Evaluation of adverse events, laboratory tests, and electrocardiographic
(ECG) measurements, specifically monitoring the QTc interval.

Mechanism of Action and Safety Relationship

The following diagram illustrates the mechanism of action of fluoroquinolones like Sparfloxacin and how it

connects to both their efficacy and key safety concerns.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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